molecular formula C18H24N6O2S B8689928 Tert-butyl 2-(2-(1H-imidazol-1-YL)-6-methylpyrimidin-4-YL)-3-carbamothioylpyrrolidine-1-carboxylate CAS No. 888314-75-8

Tert-butyl 2-(2-(1H-imidazol-1-YL)-6-methylpyrimidin-4-YL)-3-carbamothioylpyrrolidine-1-carboxylate

Cat. No.: B8689928
CAS No.: 888314-75-8
M. Wt: 388.5 g/mol
InChI Key: ARMDGXYDZCFWHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 2-(2-(1H-imidazol-1-YL)-6-methylpyrimidin-4-YL)-3-carbamothioylpyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C18H24N6O2S and its molecular weight is 388.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

888314-75-8

Molecular Formula

C18H24N6O2S

Molecular Weight

388.5 g/mol

IUPAC Name

tert-butyl 3-carbamothioyl-2-(2-imidazol-1-yl-6-methylpyrimidin-4-yl)pyrrolidine-1-carboxylate

InChI

InChI=1S/C18H24N6O2S/c1-11-9-13(22-16(21-11)23-8-6-20-10-23)14-12(15(19)27)5-7-24(14)17(25)26-18(2,3)4/h6,8-10,12,14H,5,7H2,1-4H3,(H2,19,27)

InChI Key

ARMDGXYDZCFWHB-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NC(=N1)N2C=CN=C2)C3C(CCN3C(=O)OC(C)(C)C)C(=S)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

P2S5 (60 mg, 0.27 mmol) was added to a solution of 3-carbamoyl-2-(2-imidazol-1-yl-6-methyl-pyrimidin-4-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester (10 mg, 0.30 mmol) in dimethoxyethane (10 mL) at rt under an atmosphere of N2. The reaction mixture was heated to 100° C. for 2 h then cooled to rt. Water (20 mL) was added and the solution was extracted with DCM (3×30 mL). The combined organics were dried over Na2SO4, filtered and concentrated under vacuum to afford 100 mg (86%) of 2-(2-imidazol-1-yl-6-methyl-pyrimidin-4-yl)-3-thiocarbamoyl-pyrrolidine-1-carboxylic acid tert-butyl ester as a yellow oil.
Name
Quantity
60 mg
Type
reactant
Reaction Step One
Name
3-carbamoyl-2-(2-imidazol-1-yl-6-methyl-pyrimidin-4-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester
Quantity
10 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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